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Introduction
Reactive Red 180 is an anionic azo dye that belongs to the family of reactive dyes. These

dyes are distinguished by their ability to form strong, covalent bonds with hydroxyl groups

present in cellulosic materials such as cotton, linen, and viscose.[1][2] This covalent linkage

imparts high wash fastness, making them suitable for applications where color durability is

critical.[1] In a research context, the specific and robust staining of cellulose by Reactive Red
180 allows for the visualization and potential quantification of cellulosic materials in various

samples.

The staining mechanism involves a nucleophilic substitution reaction. Under alkaline

conditions, the hydroxyl groups of the cellulose fibers are deprotonated, forming highly reactive

cellulosate anions. These anions then act as nucleophiles, attacking the reactive group of the

dye molecule and displacing a leaving group, resulting in a stable ether linkage between the

dye and the cellulose fiber.[2] The reaction is typically carried out at elevated temperatures and

in the presence of an electrolyte, such as sodium sulfate, which enhances dye uptake by the

fibers.[3]

Data Presentation
The efficiency of Reactive Red 180 staining is influenced by several key parameters. The

following tables summarize the typical ranges and optimal conditions for these parameters,
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compiled from studies on similar reactive dyes and cellulosic fibers.

Table 1: Staining Solution Components

Component
Concentration
Range

Optimal
Concentration

Purpose

Reactive Red 180 0.1 - 5.0% (w/v) 1.0 - 2.5% (w/v)
Chromophore for

staining cellulose

Sodium Sulfate

(Na₂SO₄)
20 - 100 g/L 50 - 70 g/L

Electrolyte to promote

dye exhaustion

Sodium Carbonate

(Na₂CO₃)
5 - 20 g/L 10 - 15 g/L

Alkaline agent to

facilitate covalent

bonding

Table 2: Staining Process Parameters
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Parameter Range Optimum
Influence on
Staining

pH 9.0 - 12.0 10.5 - 11.0

High pH is crucial for

the deprotonation of

cellulose hydroxyl

groups, enabling the

covalent reaction.[4]

Temperature 40 - 90°C 60 - 80°C

Higher temperatures

increase the rate of

dye diffusion and

reaction.[2]

Incubation Time 30 - 90 minutes 60 minutes

Sufficient time is

required for dye

penetration and

fixation.[2]

Liquor Ratio 1:10 - 1:30 1:20

Ratio of the weight of

the fiber to the volume

of the dye solution.

Experimental Protocols
This section provides a detailed methodology for staining cellulose fibers with Reactive Red
180.

Reagent Preparation
Staining Solution (1 L):

Dissolve 50-70 g of sodium sulfate in approximately 800 mL of deionized water.

Add 10-25 g of Reactive Red 180 powder and stir until fully dissolved.

Adjust the volume to 1 L with deionized water.

Alkali Solution (100 mL):
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Dissolve 10-15 g of sodium carbonate in 100 mL of deionized water.

Neutralizing Solution (1 L):

Add 1 mL of glacial acetic acid to 999 mL of deionized water to create a 0.1% (v/v)

solution.

Soaping Solution (1 L):

Dissolve 2 g of a non-ionic detergent in 1 L of deionized water.

Staining Protocol
Pre-treatment of Cellulose Fibers:

Wash the cellulose fibers with deionized water to remove any impurities.

Dry the fibers completely before weighing.

Dyeing Process:

Immerse the cellulose fibers in the prepared staining solution at a liquor ratio of 1:20 (e.g.,

1 g of fibers in 20 mL of staining solution).

Agitate the mixture gently and gradually heat to 60-80°C.

Maintain this temperature for 30 minutes to allow for dye exhaustion.

Add the prepared alkali solution to the dye bath to raise the pH to 10.5-11.0.

Continue the incubation at 60-80°C for an additional 60 minutes with occasional agitation

to ensure even staining and fixation.

Post-staining Washing:

Remove the stained fibers from the dye bath and rinse thoroughly with cold deionized

water to remove excess dye and salts.[5]

Wash the fibers in hot deionized water (70°C) for 10 minutes.[5]
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Perform a soaping wash by immersing the fibers in the soaping solution at 95°C for 15

minutes to remove any unfixed dye.[6]

Rinse again with hot deionized water followed by a final rinse with cold deionized water.

Neutralization and Drying:

Immerse the washed fibers in the neutralizing solution for 5-10 minutes.

Perform a final rinse with deionized water.

Air-dry or oven-dry the stained cellulose fibers at a low temperature (e.g., 60°C).

Visualizations
Experimental Workflow
The following diagram illustrates the step-by-step workflow for the Reactive Red 180 staining

protocol.
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Caption: Workflow for Reactive Red 180 Staining of Cellulose Fibers.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1329941?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway (Reaction Mechanism)
The diagram below provides a simplified representation of the covalent bond formation

between Reactive Red 180 and a cellulose fiber.

Reactants

Reaction Conditions

Intermediate

Product
Cellulose-OH

(Cellulose Fiber)
Cellulose-O⁻

(Cellulosate Anion)
Deprotonation

Dye-SO₂-CH₂-CH₂-OSO₃Na
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Dye-SO₂-CH=CH₂

(Vinyl Sulfone)
Elimination

Alkali (OH⁻)
(e.g., Na₂CO₃)

Cellulose-O-CH₂-CH₂-SO₂-Dye
(Covalently Bonded Dye)

Nucleophilic
Addition

Click to download full resolution via product page

Caption: Covalent Bonding of Reactive Red 180 to Cellulose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Staining Cellulose
Fibers with Reactive Red 180]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329941#reactive-red-180-staining-protocol-for-
cellulose-fibers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1329941#reactive-red-180-staining-protocol-for-cellulose-fibers
https://www.benchchem.com/product/b1329941#reactive-red-180-staining-protocol-for-cellulose-fibers
https://www.benchchem.com/product/b1329941#reactive-red-180-staining-protocol-for-cellulose-fibers
https://www.benchchem.com/product/b1329941#reactive-red-180-staining-protocol-for-cellulose-fibers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329941?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

